Cas no 2172560-83-5 (4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}benzoic acid)

• Product Name: 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}benzoic acid
• CAS No: 2172560-83-5
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6484610
• PubChem ID: 165581839
• Update Time: 2025-05-20

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}benzoic acid
• 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]methyl}benzoic acid
• 2172560-83-5
• EN300-1535507

• Inchi： 1S/C27H26N2O6/c30-19(13-25(31)28-14-17-9-11-18(12-10-17)26(32)33)15-29-27(34)35-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-12,19,24,30H,13-16H2,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： AYGJLMHEKJIXFU-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCC1C=CC(C(=O)O)=CC=1)=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 125Ų

Additional information on 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}benzoic acid

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}benzoic Acid (CAS No 2172560-83-5)

The compound 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}benzoic acid, identified by the CAS registry number CAS No 2172560-83-5, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and biotechnology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxyl group, and a benzoic acid moiety. The integration of these functional groups makes it a versatile molecule with potential uses in drug delivery systems, peptide synthesis, and as a precursor for various bioactive compounds.

The structural complexity of this compound is derived from its multi-functional groups. The Fmoc group is a well-known protecting group in peptide synthesis, playing a crucial role in solid-phase synthesis by temporarily blocking amino groups during the synthesis process. The presence of the hydroxyl group introduces hydrophilicity, enhancing the molecule's solubility and interaction capabilities in aqueous environments. Additionally, the benzoic acid moiety contributes to the molecule's stability and potential for further functionalization through esterification or amidation reactions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including stepwise assembly and convergent synthesis, to construct this molecule with high precision. The use of microwave-assisted synthesis and catalytic cross-coupling reactions has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of biological activity, studies have shown that this compound exhibits potential as a drug delivery vehicle due to its ability to form stable complexes with therapeutic agents. Its unique structure allows for the conjugation of bioactive molecules, enhancing their stability and targeting efficiency. Furthermore, its hydrophilic nature facilitates its passage through biological membranes, making it an attractive candidate for drug delivery systems.

Recent research has also explored the use of this compound in peptide-based vaccines and immunotherapies. The Fmoc group's ability to protect amino termini during peptide synthesis is particularly advantageous in constructing complex peptide sequences with high fidelity. This has led to its application in developing vaccines against infectious diseases and cancer immunotherapies.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding sites on target proteins, suggesting its role as a lead compound for drug discovery efforts. Additionally, quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of more efficient synthetic pathways.

In conclusion, the compound 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}benzoic acid represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in peptide synthesis, drug delivery systems, and bioactive compound development.